Cas no 52457-01-9 (2,5-Cyclohexadiene-1-carboxylic acid, 1-methyl-)

• Product Name: 2,5-Cyclohexadiene-1-carboxylic acid, 1-methyl-
• CAS No: 52457-01-9
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 359586
• PubChem ID: 14172319
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1-carboxylic acid, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1-carboxylic acid, 1-methyl-
• 1-methylcyclohexa-2,5-diene-1-carboxylic acid
• SCHEMBL1062689
• 52457-01-9
• DTXSID70556908
• AKOS006381627

• Inchi： 1S/C8H10O2/c1-8(7(9)10)5-3-2-4-6-8/h3-6H,2H2,1H3,(H,9,10)
• InChI Key： RSUIVFYNKBBBFC-UHFFFAOYSA-N
• SMILES： OC(C1(C)C=CCC=C1)=O

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3